Cas no 69922-37-8 (1,3-Dithiolane, 2,2'-(1,4-phenylene)bis-)

• Product Name: 1,3-Dithiolane, 2,2'-(1,4-phenylene)bis-
• CAS No: 69922-37-8
• MF: C₁₂H₁₄S₄
• MW: 286.499557971954
• CID: 391136
• PubChem ID: 729898
• Update Time: 2025-04-19

1,3-Dithiolane, 2,2'-(1,4-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolane, 2,2'-(1,4-phenylene)bis-
• 2-[4-(1,3-dithiolan-2-yl)phenyl]-1,3-dithiolane
• PGBFPRKWAGYWOP-UHFFFAOYSA-N
• 69922-37-8
• DTXSID10352582
• AKOS002348595
• 2,2'-benzene-1,4-diylbis(1,3-dithiolane)
• SCHEMBL5909370

• Inchi： 1S/C12H14S4/c1-2-10(12-15-7-8-16-12)4-3-9(1)11-13-5-6-14-11/h1-4,11-12H,5-8H2
• InChI Key： PGBFPRKWAGYWOP-UHFFFAOYSA-N
• SMILES： S1CCSC1C1C=CC(=CC=1)C1SCCS1

Computed Properties

• Exact Mass: 285.99802
• Monoisotopic Mass: 285.99783514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 0